Cas no 62062-43-5 (N-t-Boc-biocytin)

• Product Name: N-t-Boc-biocytin
• CAS No: 62062-43-5
• MF: C₂₁H₃₆N₄O₆S
• MW: 472.598744392395
• MDL: MFCD00133628
• CID: 502322
• PubChem ID: 57647301
• Update Time: 2025-10-29

N-t-Boc-biocytin Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2-[(1,1-dimethylethoxy)carbonyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
• Boc-Bct-OH
• Boc-Lys(biotinyl)-OH
• L-Lysine,N2-[(1,1-dimethylethoxy)carbonyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d...
• N-T-BOC-BIOCYTIN
• &nbsp
• (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• [t-Boc-Biocytin]
• Boc-biocytin
• -Boc-biocytin&nbsp
• N&alpha
• Nα-Boc-Nε-biotinyl-L-lysine,Nε-Biotinyl-Nα-Boc-L-lysine
• N-alpha-Boc-biocytin
• AS-46935
• N2-(tert-Butoxycarbonyl)-N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine
• N-Boc-Biocytin
• F10967
• Boc-Lys(Biot)-OH
• (2S)-6-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}-2-[(TERT-BUTOXYCARBONYL)AMINO]HEXANOIC ACID
• AKOS027327893
• N-BoC-N'-Biotinyl-L-lysine
• N-alpha-t-Butyloxycarbonyl-N-epsilon-biotinyl-L-lysine
• (S)-2-(tert-butoxycarbonylamino)-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoic acid
• MFCD00133628
• DTXSID50583398
• N~2~-(tert-Butoxycarbonyl)-N~6~-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
• CS-0331613
• Nalpha-Boc-biocytin, >=98.0% (TLC)
• BP-23270
• Nalpha-Boc-biocytin
• 62062-43-5
• N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine
• N-t-Boc-biocytin

• MDL： MFCD00133628
• Inchi： 1S/C21H36N4O6S/c1-21(2,3)31-20(30)24-13(18(27)28)8-6-7-11-22-16(26)10-5-4-9-15-17-14(12-32-15)23-19(29)25-17/h13-15,17H,4-12H2,1-3H3,(H,22,26)(H,24,30)(H,27,28)(H2,23,25,29)/t13-,14-,15-,17-/m0/s1
• InChI Key： XTQNFOCBPUXJCS-JKQORVJESA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)NC(N2)=O

Computed Properties

• Exact Mass: 472.23600
• Monoisotopic Mass: 472.23555605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 132
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 171.16000
• LogP: 3.41600
• Vapor Pressure: Not available

N-t-Boc-biocytin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10-23
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on N-t-Boc-biocytin

N-t-Boc-biocytin (CAS No. 62062-43-5): A Comprehensive Guide to Its Properties and Applications

N-t-Boc-biocytin (CAS No. 62062-43-5) is a specialized biochemical compound widely used in proteomics, bioconjugation, and molecular biology research. This derivative of biotin, protected by a tert-butoxycarbonyl (Boc) group, offers unique advantages in labeling and detection applications. Researchers often search for "N-t-Boc-biocytin synthesis," "Boc-protected biotin derivatives," or "applications of biocytin in protein studies," reflecting its growing importance in modern life sciences.

The molecular structure of N-t-Boc-biocytin combines the vitamin biotin moiety with a lysine derivative, protected by the acid-labile Boc group. This protection strategy makes it particularly valuable in "stepwise peptide synthesis" and "controlled biotinylation reactions." Current trends in "click chemistry applications" and "affinity purification techniques" have increased demand for this compound, as evidenced by rising searches for "Boc-biocytin conjugation methods."

In practical applications, N-t-Boc-biocytin serves as a crucial tool for "protein labeling strategies" and "biomolecule detection." Its popularity stems from the compound's ability to provide temporary protection during synthesis while maintaining the valuable binding properties of biotin to "streptavidin-based detection systems." Many researchers inquire about "Boc deprotection conditions for biocytin" or "comparing Boc-biocytin with other biotin derivatives," highlighting its versatility in experimental design.

The stability profile of N-t-Boc-biocytin makes it suitable for various "bioconjugation techniques" under mild conditions. Recent publications emphasize its role in "single-molecule studies" and "super-resolution microscopy," addressing common search queries like "how to use Boc-biocytin in imaging studies." The protected amino group allows selective reactions at other molecular sites, a feature frequently discussed in forums about "selective protein modification methods."

From a commercial perspective, N-t-Boc-biocytin meets the growing need for "high-purity biochemical reagents" in pharmaceutical research. Market analysis shows increased interest in "custom biotinylation services" and "specialty biochemicals for drug development," with this compound playing a key role. Quality-conscious buyers often search for "N-t-Boc-biocytin purity standards" or "analytical methods for biotin derivatives," reflecting its importance in regulated research environments.

Storage and handling of N-t-Boc-biocytin require attention to its sensitivity to "acidic conditions" and "moisture," common topics in technical discussions. Best practices for "long-term storage of protected biotin compounds" frequently appear in search trends, along with queries about "solvent compatibility for Boc-biocytin solutions." These practical considerations contribute to the compound's reliable performance in diverse experimental settings.

Future applications of N-t-Boc-biocytin may expand into emerging fields like "nanobiotechnology" and "targeted drug delivery systems." Current research explores its potential in "bioorthogonal labeling strategies" and "multifunctional probe development," answering frequent questions about "innovative uses for biotinylated compounds." As synthetic biology advances, demand for specialized derivatives like N-t-Boc-biocytin will likely increase.

For researchers considering N-t-Boc-biocytin in their work, understanding its "structure-activity relationship" compared to other biotin derivatives is essential. Comparative searches for "Boc-biocytin vs NHS-biotin" or "choosing the right biotinylation reagent" demonstrate this need. The compound's balanced properties make it particularly valuable when "controlled release of biotin" or "temporary protection strategies" are required in complex experimental protocols.